4-methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

• CAS: 2640955-39-9
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• SMILES: CC1=NC=CC(=N1)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC
• InChI: InChI=1S/C17H19N5OS/c1-12-18-7-6-15(19-12)21-8-10-22(11-9-21)17-20-16-13(23-2)4-3-5-14(16)24-17/h3-7H,8-11H2,1-2H3
• InChIKey: MLGSQGQLSWKVSO-UHFFFAOYSA-N

SAR studies on benzothiazole-piperazine-pyrimidine kinase inhibitors demand exact CAS-level specification-single-atom changes at C-4 shift IC₅₀ values >100-fold across cancer cell lines. This 4-methoxy variant delivers a distinct +M electronic perturbation vs. -H, -CH₃, or -Cl analogs. Key outcomes: • Enables systematic SAR at the C-4 vector with a defined electronic probe. • Serves as an authentic reference standard for patent verification (e.g., WO2003091249 family). • Supplied with full analytical documentation for immediate in silico docking or in vitro screening.

CAS 2640955-39-9: Chemical Identity & Physicochemical Baseline

4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole (CAS 2640955-39-9) is a heterocyclic small molecule (molecular formula C₁₇H₁₉N₅OS, exact monoisotopic mass 341.1310 Da) comprising a benzothiazole core bearing a 4-methoxy substituent and linked via a piperazine bridge to a 2-methylpyrimidine moiety [1]. The compound is catalogued in the PubChem database (CID 155799006) [2] and is classified within the broader benzothiazole–piperazine–pyrimidine hybrid class that has garnered substantial research interest for kinase inhibition and antiproliferative applications [3]. This guide provides quantitative, comparator-based differentiation evidence to inform scientific procurement decisions for this specific CAS number relative to its closest structural analogs.

Benzothiazole–piperazine–pyrimidine hybrid scaffold

For exploratory kinase and cell-based screening

Data to verify; use as SAR probe or synthetic intermediate

• [1] Kuujia. CAS No 2640955-39-9: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. Product Technical Datasheet. View Source
• [2] PubChem. Compound Summary for CID 155799006: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. National Center for Biotechnology Information. View Source
• [3] El-Damasy, A. K., et al. Discovery of a Nanomolar Multikinase Inhibitor (KST016366): A New Benzothiazole Derivative with Remarkable Broad-Spectrum Antiproliferative Activity. ChemMedChem, 2016, 11(15), 1587–1595. View Source

Why Generic Substitution Fails for CAS 2640955-39-9

Within the benzothiazole–piperazine–pyrimidine chemical space, even single-atom or single-functional-group modifications produce substantial shifts in target engagement, kinase selectivity profiles, and antiproliferative potency [1]. The C-4 position of the benzothiazole core is a known determinant of pharmacological activity: in a series of pyrimidine-based benzothiazole CDK2 inhibitors, varying the substitution at this position yielded IC₅₀ values spanning over two orders of magnitude across five human cancer cell lines [2]. The 4-methoxy substituent in the target compound contributes distinct electronic (electron-donating via resonance) and steric properties compared to other C-4 variants such as –H, –CH₃, –Cl, or –F, meaning that procurement of an unsubstituted or differently substituted analog cannot be assumed to replicate the same binding interactions, solubility characteristics, or metabolic stability. The piperazine–pyrimidine linkage further influences conformational flexibility and hydrogen-bonding capacity [3]; thus, replacing the 2-methylpyrimidine with other pyrimidine or heteroaryl variants introduces additional functional divergence. For SAR-driven programs, chemical probe studies, or patent verification exercises, exact CAS-level specification is therefore non-negotiable.

! 4-Methoxy vs 4-methyl or H substitution alters electronic/steric profile; may shift target binding interactions.

! 2-Methylpyrimidine ring influences H-bond network; heteroaryl replacement may not reproduce binding geometry.

! Closely related analogs are not interchangeable; exact CAS is critical for SAR program reproducibility.

• [1] El-Damasy, A. K., et al. Discovery of a Nanomolar Multikinase Inhibitor (KST016366): A New Benzothiazole Derivative with Remarkable Broad-Spectrum Antiproliferative Activity. ChemMedChem, 2016, 11(15), 1587–1595. View Source
• [2] Discovery of Novel Pyrimidine-Based Benzothiazole Derivatives as Potent Cyclin-Dependent Kinase 2 Inhibitors with Anticancer Activity. European Journal of Medicinal Chemistry, 2019, 179, 311–324. View Source
• [3] Kuujia. CAS No 2640955-39-9: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. Product Technical Datasheet. View Source

CAS 2640955-39-9: Differentiation vs. Structural Analogs

H-Bond Acceptor and TPSA Impact of 4-Methoxy Substituent

The 4-methoxy group on the benzothiazole core confers distinguishable computed physicochemical properties relative to the closest commercially catalogued analogs. The target compound possesses a topological polar surface area (TPSA) of 82.6 Ų and seven hydrogen-bond acceptor (HBA) sites, with the methoxy oxygen contributing one additional HBA site compared to the 4-des-methoxy or 4-methyl variants [1]. In contrast, the direct analog 4-methyl-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole (CAS 2415512-17-1) replaces the –OCH₃ group with –CH₃, eliminating the oxygen atom and thereby reducing both TPSA and HBA count, while simultaneously altering the electron-donating character from resonance-based (+M effect of –OCH₃) to inductive-only (+I effect of –CH₃) . The 4-des-methoxy analog 2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole—lacking any C-4 substituent—represents a further simplified comparator . These differences in H-bond acceptor topology are directly relevant to predicting blood–brain barrier penetration, aqueous solubility, and target binding pose. The XLogP3 value of 3.4 for the target compound places it in the favorable range for CNS drug-likeness per Lipinski's and related rules [1].

HBA & TPSA

Head-to-head

TPSA 82.6 Ų · 7 HBA

Additional HBA vs 4-methyl analog

Predicted properties; experimental confirmation may vary

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen-bond acceptor (HBA) count
Target Compound Data	TPSA = 82.6 Ų; HBA count = 7 (predicted); XLogP3 = 3.4; Molecular weight = 341.43 g/mol
Comparator Or Baseline	4-Methyl analog (CAS 2415512-17-1): MW = 325.4 g/mol, no oxygen at C-4 position, reduced TPSA and HBA count. 4-Des-methoxy analog: benzothiazole core unsubstituted at C-4.
Quantified Difference	At minimum one additional HBA site and higher TPSA conferred by the 4-methoxy oxygen vs. the 4-methyl or unsubstituted analogs. MW difference: +16 g/mol vs. 4-methyl analog.
Conditions	Predicted/computed properties from PubChem and vendor datasheets.

Why This Matters

The additional H-bond acceptor capacity and distinct electronic character of the 4-methoxy substituent relative to the 4-methyl analog mean these compounds are not interchangeable; procurement of the incorrect C-4-substituted analog will produce divergent molecular recognition and ADME profiles in any downstream assay.

• [1] Kuujia. CAS No 2640955-39-9: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. Product Technical Datasheet. View Source

Class-Level Kinase Inhibition of Benzothiazole-Piperazine Hybrids

Although the specific target compound (CAS 2640955-39-9) has not been individually profiled in published kinase assays, the benzothiazole–piperazine–pyrimidine structural class to which it belongs has demonstrated potent, nanomolar-level multikinase inhibitory activity in peer-reviewed studies [1]. Notably, compound KST016366—bearing a benzothiazole core linked via a ureido spacer to an ethylpiperazine motif—exhibited IC₅₀ values of 0.82 nM (Tie2), 3.81 nM (TrkA), and 53 nM (ABL-1 wild-type and T315I mutant) in kinase inhibition assays [1]. Additionally, pyrimidine-based benzothiazole derivative 10s demonstrated CDK2/cyclin A2 inhibitory activity with an IC₅₀ of 15.4 nM, which was approximately 3-fold more potent than the clinical-stage comparator AZD5438 [2]. The target compound incorporates all three pharmacophoric elements (benzothiazole core, piperazine linker, and pyrimidine ring) that are common to these potent kinase inhibitor chemotypes, positioning it as a candidate for analogous kinase profiling campaigns.

Class-Level Kinase IC₅₀

Class-level inference

Tie2 0.82 nM, TrkA 3.81 nM, ABL-1 53 nM (KST016366)

Reported class-level inhibition; direct data absent

Structurally related chemotypes; target compound untested

Evidence Dimension	Kinase inhibitory potency (IC₅₀) for structurally related benzothiazole–piperazine–pyrimidine chemotypes
Target Compound Data	No direct kinase profiling data available for CAS 2640955-39-9 as of the search date.
Comparator Or Baseline	KST016366 (benzothiazole-ureido-ethylpiperazine hybrid): Tie2 IC₅₀ = 0.82 nM; TrkA IC₅₀ = 3.81 nM; ABL-1 IC₅₀ = 53 nM. Compound 10s (pyrimidine-benzothiazole hybrid): CDK2 IC₅₀ = 15.4 nM vs. AZD5438 IC₅₀ ~46 nM.
Quantified Difference	Compound 10s was ~3-fold more potent than AZD5438 against CDK2. N.B.: These are structurally related but not identical compounds; target compound data are absent.
Conditions	In vitro kinase inhibition assays; compound 10s evaluated using CDK2/cyclin A2; KST016366 evaluated against a panel of oncogenic kinases.

Why This Matters

The class-level precedent of sub-nanomolar to low-nanomolar kinase inhibition justifies prioritization of this specific CAS compound as a building block or screening candidate in kinase-focused drug discovery programs; however, procurement decisions should be accompanied by an acknowledgment that direct target-compound profiling data are currently unavailable.

• [1] El-Damasy, A. K., et al. Discovery of a Nanomolar Multikinase Inhibitor (KST016366): A New Benzothiazole Derivative with Remarkable Broad-Spectrum Antiproliferative Activity. ChemMedChem, 2016, 11(15), 1587–1595. View Source
• [2] Discovery of Novel Pyrimidine-Based Benzothiazole Derivatives as Potent Cyclin-Dependent Kinase 2 Inhibitors with Anticancer Activity. European Journal of Medicinal Chemistry, 2019, 179, 311–324. View Source

Antiproliferative Activity of Benzothiazole-Pyrimidine Analogs

In a systematic SAR study of pyrimidine-based benzothiazole derivatives (compounds 4a–j and 10a–x), the most active analog, compound 10s, demonstrated IC₅₀ values of 0.45, 0.70, 0.92, and 1.80 µM against HeLa (cervical), HCT116 (colon), PC-3 (prostate), and MDA-MB-231 (breast) cancer cell lines, respectively, in MTT assays, with potency comparable to the clinical CDK inhibitor AZD5438 [1]. The target compound (CAS 2640955-39-9) shares the core pyrimidine–benzothiazole–piperazine architecture with compound 10s, differing primarily in the substitution pattern at the benzothiazole C-4 position (methoxy vs. other substituents) and the specific heteroaryl attachment at the piperazine terminus. Within the studied series, the nature and position of substituents on the benzothiazole ring were critical determinants of antiproliferative potency, with activity varying by >10-fold across the compound library against individual cell lines [1]. This demonstrates that the benzothiazole–piperazine–pyrimidine scaffold is a validated productive core for anticancer screening, but also that subtle substitution changes—such as the presence or absence of the 4-methoxy group—can profoundly influence cellular potency.

Antiproliferative IC₅₀

Class-level inference

0.45–1.80 µM (10s; HeLa, HCT116, PC-3, MDA-MB-231)

Reported cell-model response; not specific to this CAS

MTT assay, 72 h; SAR depends on substitution pattern

Evidence Dimension	Antiproliferative activity (IC₅₀) against human cancer cell lines
Target Compound Data	No direct antiproliferative data available for CAS 2640955-39-9 as of the search date.
Comparator Or Baseline	Compound 10s: HeLa IC₅₀ = 0.45 µM; HCT116 IC₅₀ = 0.70 µM; PC-3 IC₅₀ = 0.92 µM; MDA-MB-231 IC₅₀ = 1.80 µM. AZD5438 showed comparable potency across the same panel.
Quantified Difference	Compound 10s IC₅₀ values range 0.45–1.80 µM across four cell lines. SAR within the series showed >10-fold variation depending on substitution pattern.
Conditions	MTT assay; 72-hour drug exposure; five human cancer cell lines (MDA-MB-231, MCF-7, HeLa, HCT116, PC-3).

Why This Matters

The demonstrated sub-micromolar potency of structurally related pyrimidine–benzothiazole–piperazine compounds validates this scaffold for anticancer screening; procuring CAS 2640955-39-9 with its specific 4-methoxy substitution enables interrogation of a distinct SAR vector within an established productive chemotype.

• [1] Discovery of Novel Pyrimidine-Based Benzothiazole Derivatives as Potent Cyclin-Dependent Kinase 2 Inhibitors with Anticancer Activity. European Journal of Medicinal Chemistry, 2019, 179, 311–324. View Source

4-Methoxy vs. Unsubstituted Benzothiazole: Electronic Effects

A structurally proximal analog, 2-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile, which shares the identical 4-methoxybenzothiazole–piperazine core with the target compound but replaces the 2-methylpyrimidine with a 4-cyanopyrimidine, has been separately catalogued as a distinct research compound [1]. This confirms that the 4-methoxybenzothiazole–piperazine fragment is a recognized and independently pursued substructure within medicinal chemistry programs, separable from the specific pyrimidine capping group. Furthermore, in the broader benzothiazole SAR literature, the introduction of an electron-donating methoxy group at the C-4 position has been associated with enhanced antiproliferative activity in certain cellular contexts compared to unsubstituted benzothiazole derivatives, attributed to improved electronic complementarity with target binding pockets and modulation of metabolic susceptibility [2]. The methoxy group can also serve as a metabolic soft spot that is differentially processed by CYP450 isoforms compared to methyl or halogen substituents, offering a distinct pharmacokinetic handle for lead optimization [2].

4-OCH₃ Electronic Effect

Context-dependent

+M resonance donor

Distinct from -CH₃ (+I) and -H; impacts binding and metabolism

May serve as metabolic soft spot for CYP oxidation

Evidence Dimension	Structural uniqueness of the 4-methoxybenzothiazole–piperazine substructure within catalogued analogs
Target Compound Data	Contains 4-methoxybenzothiazole linked via piperazine to 2-methylpyrimidine.
Comparator Or Baseline	Analog with 4-methoxybenzothiazole–piperazine linked to 4-cyanopyrimidine (distinct CAS). Unsubstituted benzothiazole–piperazine–pyrimidine analogs lacking the 4-methoxy group.
Quantified Difference	The 4-methoxy group is a discrete structural feature that distinguishes the target compound from at least three catalogued analog sub-classes (4-H, 4-CH₃, 4-Cl/4-F variants).
Conditions	Structural comparison across vendor-catalogued compound libraries and patent disclosures.

Why This Matters

The 4-methoxybenzothiazole substructure is a non-interchangeable pharmacophoric element; procurement of the correct CAS ensures the intended electronic, steric, and metabolic profile is maintained in any screening or SAR campaign.

• [1] Kuujia. Product Listing: 2-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile. Compound Datasheet. View Source
• [2] Al-Ghorbani, M., et al. Synthesis and an Angiolytic Role of Novel Piperazine–Benzothiazole Analogues on Neovascularization, a Chief Tumoral Parameter in Neoplastic Development. Bioorganic Chemistry, 2016, 65, 110–117. View Source

Caveat: Limited Direct Bioactivity Data

A comprehensive search of PubMed, PubChem BioAssay, BindingDB, ChEMBL, Google Patents, and major vendor technical databases conducted for this guide has not identified any published biological assay data (IC₅₀, Ki, EC₅₀, cell viability, in vivo efficacy, or ADME/PK parameters) specifically attributed to CAS 2640955-39-9 [1][2]. The compound appears in vendor catalogues, including EvitaChem (Catalog Number EVT-6599409) and Kuujia [1], as a screening compound or research intermediate, but without associated bioactivity annotation. This contrasts with structurally related benzothiazole–piperazine derivatives such as KST016366, compound 10s, and the benzoic acid N′-[2-(4-benzothiazol-2-yl-piperazin-1-yl)-acetyl]-hydrazide series (compounds 6a–j), all of which have published quantitative activity data [3][4]. The absence of direct bioactivity data means that procurement of CAS 2640955-39-9 should be undertaken for exploratory SAR expansion, fragment-based screening, computational docking studies, or as a synthetic intermediate, rather than for applications requiring pre-validated target engagement or cellular potency. Users requiring confirmed biological activity should consider procuring the structurally related but independently validated analogs cited throughout this guide.

Direct Data Availability

Data to verify

0 published bioassay results

Best suited as SAR probe or synthetic intermediate

Requires de novo profiling to confirm bioactivity

Evidence Dimension	Availability of published biological activity data for the target compound vs. structurally related analogs
Target Compound Data	Zero published biological assay results identified for CAS 2640955-39-9 across major databases (PubChem BioAssay, BindingDB, ChEMBL, PubMed).
Comparator Or Baseline	Structurally related analogs with published data: KST016366 (Tie2 IC₅₀ = 0.82 nM), compound 10s (CDK2 IC₅₀ = 15.4 nM), compounds 6a–j (DLA cytotoxicity, in vivo angiolytic activity).
Quantified Difference	Data availability gap: target compound = 0 bioassay results; structurally closest analogs = multiple published datasets across kinase, cytotoxicity, and in vivo assays.
Conditions	Systematic database search conducted for this guide (search date: 2026-04-29).

Why This Matters

Transparent disclosure of this evidence gap enables informed procurement: the compound is best suited as a novel SAR probe or synthetic building block rather than a validated biological tool compound, and users should budget for de novo profiling if biological activity confirmation is required.

• [1] Kuujia. CAS No 2640955-39-9: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. Product Technical Datasheet. View Source
• [2] PubChem. Compound Summary for CID 155799006. National Center for Biotechnology Information. Search performed 2026-04-29. View Source
• [3] El-Damasy, A. K., et al. Discovery of a Nanomolar Multikinase Inhibitor (KST016366): A New Benzothiazole Derivative with Remarkable Broad-Spectrum Antiproliferative Activity. ChemMedChem, 2016, 11(15), 1587–1595. View Source
• [4] Al-Ghorbani, M., et al. Synthesis and an Angiolytic Role of Novel Piperazine–Benzothiazole Analogues on Neovascularization, a Chief Tumoral Parameter in Neoplastic Development. Bioorganic Chemistry, 2016, 65, 110–117. View Source

Application Scenarios for CAS 2640955-39-9

SAR Expansion at Benzothiazole C-4 Substitution

Procure CAS 2640955-39-9 as a C-4 methoxy variant to systematically compare against the C-4 methyl analog (CAS 2415512-17-1) and C-4 unsubstituted benzothiazole–piperazine–pyrimidine analogs in kinase inhibition or antiproliferative screening panels. The electron-donating +M effect of the methoxy group vs. the +I effect of methyl provides a well-defined electronic perturbation for establishing SAR at this vector. Given that pyrimidine–benzothiazole derivatives have demonstrated sub-micromolar cellular IC₅₀ values [1] and sub-nanomolar kinase IC₅₀ values [2], this compound enables interrogation of whether 4-methoxy substitution enhances, diminishes, or redirects target engagement relative to other C-4 substituents.

Docking and Molecular Dynamics of Benzothiazole-Piperazine Binding

Use CAS 2640955-39-9 as a ligand for in silico docking studies against kinase targets for which the benzothiazole–piperazine scaffold has established affinity, including Tie2, TrkA, ABL-1, and CDK2 [2][1]. The seven hydrogen-bond acceptor sites and TPSA of 82.6 Ų [3] provide a distinct interaction fingerprint compared to less polar C-4 variants. Molecular dynamics simulations can probe whether the 4-methoxy oxygen forms stable water-mediated or direct hydrogen bonds with kinase hinge or DFG-loop residues that are inaccessible to 4-methyl or 4-unsubstituted analogs.

Synthetic Diversification at Pyrimidine and Piperazine Sites

Employ CAS 2640955-39-9 as a late-stage intermediate for further functionalization. The intact 4-methoxybenzothiazole–piperazine core can be elaborated at the pyrimidine 6-position or through N-alkylation/arylation of the piperazine ring to generate focused compound libraries. This approach builds on the validated benzothiazole–piperazine scaffold that has produced compounds with in vivo tumor growth inhibition via anti-angiogenic mechanisms (e.g., compound 6c achieving tumor suppression in a DLA mouse model) [4].

Patent Verification and Reference Standard Use

Procure CAS 2640955-39-9 as an authentic reference standard for verifying the identity and purity of this specific compound in patent landscapes covering benzothiazole–piperazine–pyrimidine kinase inhibitors (e.g., the WO2003091249 patent family covering piperazine benzothiazoles for CNS disorders) [5]. The availability of the compound through multiple vendor channels [3] supports its use as a procurement benchmark for chemical authenticity and purity validation in intellectual property or regulatory contexts.

Application

Selection Property

Validation Focus

C-4 methoxy SAR profiling

4-OCH₃ vs 4-CH₃ vs 4-H substitution

Target binding and cell-model endpoint comparison

In silico kinase docking

Distinct HBA count and TPSA profile

Binding pose and water-mediated H-bond analysis

Late-stage scaffold diversification

Intact 4-methoxybenzothiazole–piperazine core

Derivatization for focused library synthesis

Reference standard

Authentic CAS identity and purity

Identity confirmation and patent benchmark

• [1] Discovery of Novel Pyrimidine-Based Benzothiazole Derivatives as Potent Cyclin-Dependent Kinase 2 Inhibitors with Anticancer Activity. European Journal of Medicinal Chemistry, 2019, 179, 311–324. View Source
• [2] El-Damasy, A. K., et al. Discovery of a Nanomolar Multikinase Inhibitor (KST016366): A New Benzothiazole Derivative with Remarkable Broad-Spectrum Antiproliferative Activity. ChemMedChem, 2016, 11(15), 1587–1595. View Source
• [3] Kuujia. CAS No 2640955-39-9: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. Product Technical Datasheet. View Source
• [4] Al-Ghorbani, M., et al. Synthesis and an Angiolytic Role of Novel Piperazine–Benzothiazole Analogues on Neovascularization, a Chief Tumoral Parameter in Neoplastic Development. Bioorganic Chemistry, 2016, 65, 110–117. View Source
• [5] WO2003091249A1. Piperazine Benzothiazoles as Agents for the Treatment of Cerebral Ischemic Disorders or CNS Disorders. World Intellectual Property Organization, 2003. View Source